Cas no 40226-30-0 (Barium dihydroxide hydrate)

• Product Name: Barium dihydroxide hydrate
• CAS No: 40226-30-0
• MF: BaH₄O₃
• MW: 189.356956481934
• MDL: MFCD00149152
• CID: 328881
• PubChem ID: 24868539
• Update Time: 2025-11-01

Barium dihydroxide hydrate Chemical and Physical Properties

Names and Identifiers

• Barium hydroxide hydrate
• Barium dihydroxide hydrate
• Barium hydroxide(Ba(OH)2), hydrate (9CI)
• CAUSTIC BARYTA
• BARIUM HYDROXIDE 8H2O
• BARIUM HYDROXIDE, 8-HYDRATE
• BARIUM (II) HYDROXIDE
• barium(2+),dihydroxide,hydrate
• 1-Butyl-3-MethyliMidazoliuM TrifluoroMethanesulfonate
• BARIUM HYDROXIDE OCTAHYDRATE
• Q27286031
• DTXSID80944973
• MFCD00149151
• BARIUMHYDROXIDEMONOHYDRATE
• Barium hydroxide--water (1/2/1)
• 40226-30-0
• AKOS015855139
• Barium hydroxide, monohydrate
• BARIUM HYDROXIDE MONOHYDRATE [MI]

• MDL： MFCD00149152
• Inchi： InChI=1S/Ba.3H2O/h;3*1H2/q+2;;;/p-2
• InChI Key： GKQTUHKAQKWLIN-UHFFFAOYSA-L
• SMILES： O.[OH-].[OH-].[Ba+2]

Computed Properties

• Exact Mass: 315.99500
• Monoisotopic Mass: 189.921291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3Ų

Experimental Properties

• Color/Form: solid
• Density: 2.18 g/mL at 25 °C(lit.)
• Melting Point: 78 °C (lit.)
• PSA: 119.96000
• LogP: -0.86800
• Sensitiveness: Sensitive to air
• Solubility: Not available

Barium dihydroxide hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H332
• Warning Statement： P260-P280-P301+P312+P330-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3262 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/22-34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：9-34
• Hazardous Material Identification：
• Risk Phrases：R20/22; R34

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Barium dihydroxide hydrate

Comprehensive Overview of Barium Dihydroxide Hydrate (CAS No. 40226-30-0): Properties, Applications, and Industry Insights

Barium dihydroxide hydrate (CAS No. 40226-30-0), also known as barium hydroxide hydrate, is a versatile inorganic compound with significant industrial and scientific relevance. This white crystalline solid is widely recognized for its unique chemical properties, including high solubility in water and its role as a strong base. As the demand for advanced materials and sustainable chemical solutions grows, barium hydroxide monohydrate has garnered attention for its applications in catalysis, organic synthesis, and environmental remediation.

The compound's molecular formula is typically represented as Ba(OH)₂·xH₂O, where "x" denotes the variable water content. Researchers and manufacturers often prioritize barium hydroxide hydrate purity and barium dihydroxide stability when selecting this material for specialized applications. Recent studies highlight its potential in CO₂ capture technologies, aligning with global initiatives for carbon emission reduction—a topic frequently searched in scientific and environmental forums.

In industrial settings, 40226-30-0 applications span multiple sectors. The compound serves as a precursor in the production of lubricant additives and ceramic glazes, where its alkaline properties prove invaluable. Notably, its use in sugar refining processes has been a subject of renewed interest, particularly in optimizing yield and purity—a frequent query in food chemistry discussions. The compound's role in pH adjustment and neutralization reactions also makes it indispensable in wastewater treatment systems.

From a safety perspective, proper handling of barium hydroxide hydrate powder requires understanding its hygroscopic nature. Industry best practices emphasize storage in airtight containers to prevent moisture absorption and carbonation, which can affect performance. These storage considerations are commonly searched by laboratory technicians and procurement specialists evaluating chemical storage solutions.

Emerging research explores nanomaterial synthesis using Ba(OH)₂·H₂O as a template, particularly for perovskite-type oxides. This application resonates with the growing interest in energy storage materials and battery technologies—topics dominating materials science searches. The compound's ability to facilitate crystal growth control has also made it valuable in optical material production, addressing the photonics industry's demand for precision-engineered components.

Analytical techniques for barium dihydroxide characterization typically include X-ray diffraction (XRD) and thermogravimetric analysis (TGA), crucial for verifying hydrate content and thermal stability. These quality control measures are essential for applications requiring strict stoichiometric ratios, such as in electronic grade chemicals. Recent publications have focused on improving analytical methods for alkaline earth hydroxides, reflecting the compound's importance in high-tech industries.

The global market for barium compounds shows steady growth, driven by demand from the glass manufacturing and chemical synthesis sectors. Market analyses frequently cite 40226-30-0 price trends and supply chain dynamics as key concerns for procurement professionals. Sustainable production methods for barium hydroxide hydrate have become a focal point, with manufacturers investing in closed-loop processes to minimize environmental impact—a priority reflected in contemporary green chemistry initiatives.

In academic circles, Ba(OH)₂·H₂O reaction mechanisms continue to be studied for their pedagogical value in demonstrating precipitation chemistry and neutralization thermodynamics. These fundamental concepts remain popular search terms among chemistry students and educators. The compound's role in qualitative inorganic analysis also maintains its relevance in analytical chemistry curricula worldwide.

Technological advancements have led to improved handling equipment for alkaline powder materials, addressing common challenges in industrial-scale operations. Innovations in material conveying systems and dust suppression techniques specifically designed for barium hydroxide hydrate have significantly enhanced workplace safety and operational efficiency—topics frequently discussed in process engineering forums.

Looking forward, research into modified barium hydroxide formulations promises to expand the compound's utility. Exploratory studies examine its potential in biomass conversion and renewable fuel production, aligning with the global shift toward circular economy models. These developments position CAS 40226-30-0 as a compound of continuing significance in both traditional and emerging technological applications.